Cas no 2097947-24-3 (N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide)

• Product Name: N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide
• CAS No: 2097947-24-3
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 5048590
• Update Time: 2025-08-05

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide
• N-cyclopropyl-N-(thiolan-3-yl)pyrrolidine-2-carboxamide
• N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C12H20N2OS/c15-12(11-2-1-6-13-11)14(9-3-4-9)10-5-7-16-8-10/h9-11,13H,1-8H2
• InChI Key： PQVTZHOZGVICBU-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(C1CCCN1)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6

Additional information on N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide: A Comprehensive Overview

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide (CAS No. 2097947-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropyl and tetrahydrothiophenyl moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The cyclopropyl group in N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide is known for its strain energy and ability to influence the conformational flexibility of the molecule. This characteristic can have significant implications for its binding affinity and selectivity towards specific biological targets. Recent studies have shown that cyclopropyl-containing compounds often exhibit enhanced pharmacokinetic properties, such as improved solubility and metabolic stability, which are crucial for drug development.

The tetrahydrothiophen-3-yl moiety, on the other hand, is a five-membered heterocyclic ring containing a sulfur atom. This structural feature provides the compound with unique electronic and steric properties that can enhance its interaction with various biomolecules. Tetrahydrothiophene derivatives have been extensively studied for their potential as inhibitors of enzymes and receptors involved in various diseases, including neurodegenerative disorders and cancer.

In terms of biological activity, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide has shown promising results in preliminary studies. For instance, it has demonstrated potent inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are a class of drugs that have revolutionized the treatment of various cancers by targeting the aberrant signaling pathways that drive tumor growth. The ability of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide to selectively inhibit these kinases makes it a valuable lead compound for further optimization and clinical evaluation.

Moreover, recent research has explored the potential of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide as an anti-inflammatory agent. Inflammation is a complex biological response to injury or infection and plays a critical role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have shown that this compound can effectively modulate the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data suggest that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical studies.

In addition to its therapeutic applications, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide has also been studied for its potential use as a tool compound in chemical biology research. Tool compounds are small molecules used to probe the function of specific biological targets or pathways. By using N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide as a tool compound, researchers can gain insights into the mechanisms underlying various biological processes and diseases.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and potential side effects of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide. Preclinical studies will be essential to evaluate its safety and efficacy in animal models before advancing to clinical trials. Additionally, structure-activity relationship (SAR) studies will be crucial for optimizing the compound's potency and selectivity.

In conclusion, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrrolidine-2-carboxamide (CAS No. 2097947-24-3) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an exciting target for further research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into the treatment of diseases and contribute to the advancement of drug discovery.